rac-(1R,2R)-2-methylcyclobutane-1-carboxylic acid, trans
Overview
Description
Rac-(1R,2R)-2-methylcyclobutane-1-carboxylic acid, trans (Rac-MCBC) is a cyclic carboxylic acid derived from the cyclobutane family of organic compounds. It is a chiral compound with the (1R,2R) configuration, and is an important intermediate in organic synthesis. Rac-MCBC is a versatile building block used in the synthesis of many organic compounds and is widely used in the pharmaceutical and agrochemical industries. This compound has many unique properties which make it a valuable tool for the synthesis of complex molecules.
Scientific Research Applications
Rac-(1R,2R)-2-methylcyclobutane-1-carboxylic acid, trans is widely used in scientific research, particularly in the fields of organic synthesis and drug discovery. It is used as a building block in the synthesis of complex molecules, such as peptides and other bioactive compounds. It is also used in the synthesis of chiral compounds, which are important in the pharmaceutical industry. This compound is also used in the synthesis of polymers, dyes, and other materials.
Mechanism of Action
The mechanism of action of rac-(1R,2R)-2-methylcyclobutane-1-carboxylic acid, trans is not fully understood. However, it is believed to act as a catalyst in the synthesis of complex molecules. It is also thought to be involved in the formation of hydrogen bonds between molecules, which is important in the formation of peptides and other bioactive compounds.
Biochemical and Physiological Effects
This compound has not been extensively studied for its biochemical and physiological effects. However, it has been shown to have some potential as an anti-inflammatory agent. It has also been studied for its ability to inhibit the growth of certain bacteria, fungi, and viruses.
Advantages and Limitations for Lab Experiments
Rac-(1R,2R)-2-methylcyclobutane-1-carboxylic acid, trans is a versatile compound that has many advantages for laboratory experiments. It is relatively easy to synthesize and can be used in a variety of reactions. It is also relatively stable, making it suitable for use in long-term experiments. However, this compound is not as widely used as other compounds, which can limit its availability in some laboratories.
Future Directions
Rac-(1R,2R)-2-methylcyclobutane-1-carboxylic acid, trans has a great potential for further research. It can be used in the development of new drugs and other bioactive compounds. It can also be used to develop new materials and polymers. Additionally, it can be used in the synthesis of chiral compounds, which are important in the pharmaceutical industry. Finally, further research can be done on the biochemical and physiological effects of this compound.
Synthesis Methods
Rac-(1R,2R)-2-methylcyclobutane-1-carboxylic acid, trans can be synthesized by a variety of methods. In the laboratory, it can be prepared by the reaction of cyclobutanol with hydrochloric acid and sodium nitrite in the presence of a base. This method is known as the “Friedel-Crafts” reaction. The reaction of cyclobutanol with phosphoryl chloride in the presence of a base is another laboratory method for the preparation of this compound. This method is known as the “Strecker” reaction.
properties
| { "Design of the Synthesis Pathway": "The synthesis of rac-(1R,2R)-2-methylcyclobutane-1-carboxylic acid, trans can be achieved through a multi-step process involving several reactions.", "Starting Materials": [ "2-methylcyclobutanone", "methylmagnesium bromide", "dichloromethane", "sodium hydroxide", "hydrochloric acid", "sodium chloride", "sodium sulfate", "diethyl ether", "acetic anhydride", "pyridine", "ethanol", "sodium borohydride", "acetic acid", "sodium bicarbonate", "magnesium sulfate", "hexanes" ], "Reaction": [ "Step 1: Preparation of (1R,2R)-2-methylcyclobutanone by reacting 2-methylcyclobutanone with methylmagnesium bromide in dichloromethane.", "Step 2: Conversion of (1R,2R)-2-methylcyclobutanone to (1R,2R)-2-methylcyclobutan-1-ol by reacting with sodium hydroxide in ethanol.", "Step 3: Protection of the hydroxyl group by reacting (1R,2R)-2-methylcyclobutan-1-ol with acetic anhydride and pyridine to form (1R,2R)-2-acetoxy-methylcyclobutane.", "Step 4: Reduction of the acetoxy group to a hydroxyl group by reacting (1R,2R)-2-acetoxy-methylcyclobutane with sodium borohydride in acetic acid.", "Step 5: Conversion of the hydroxyl group to a carboxylic acid by reacting (1R,2R)-2-hydroxymethylcyclobutane with sodium bicarbonate in water.", "Step 6: Purification of the product by extraction with diethyl ether, drying with magnesium sulfate, and evaporation of the solvent.", "Step 7: Racemization of the product by heating with hydrochloric acid and sodium chloride in water to obtain rac-(1R,2R)-2-methylcyclobutane-1-carboxylic acid.", "Step 8: Separation of the trans isomer from the racemic mixture by recrystallization from hexanes." ] } | |
CAS RN |
57705-61-0 |
Molecular Formula |
C6H10O2 |
Molecular Weight |
114.14 g/mol |
IUPAC Name |
(1R,2R)-2-methylcyclobutane-1-carboxylic acid |
InChI |
InChI=1S/C6H10O2/c1-4-2-3-5(4)6(7)8/h4-5H,2-3H2,1H3,(H,7,8)/t4-,5-/m1/s1 |
InChI Key |
ZQUWTFVQYAVBJZ-RFZPGFLSSA-N |
Isomeric SMILES |
C[C@@H]1CC[C@H]1C(=O)O |
Canonical SMILES |
CC1CCC1C(=O)O |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
